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Compound of Interest

Compound Name: Cyclohexanemethanol, 2-methyl-

CAS No.: 2105-40-0

Cat. No.: B150801 Get Quote

Technical Whitepaper: Thermodynamic Profiling and Distillation Dynamics of 2-

Methylcyclohexanemethanol

Executive Summary

In the landscape of saturated alicyclic alcohols, 2-Methylcyclohexanemethanol (CAS 2105-40-

0) occupies a critical niche as a chiral building block for pharmaceutical intermediates and

functionalized materials. Often overshadowed by its regioisomer 4-methylcyclohexanemethanol

(MCHM)—notorious for the 2014 Elk River chemical spill—the 2-isomer requires a distinct

thermodynamic profile for effective isolation and application.

This technical guide provides a rigorous analysis of the boiling point characteristics, isomeric

phase behavior, and purification protocols for 2-methylcyclohexanemethanol. It is designed for

process chemists and engineers who demand precision in separating this compound from

complex reaction matrices.

Physicochemical Profile
The boiling point of 2-methylcyclohexanemethanol is governed by the interplay between its

molecular weight (128.21 g/mol ), the hydrogen-bonding capacity of the primary hydroxyl

group, and the conformational flexibility of the cyclohexane ring.

Table 1: Core Thermodynamic & Physical Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b150801?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Range Conditions Confidence

Boiling Point

(Atmospheric)
192.0 – 198.6 °C

760 mmHg (101.3

kPa)
High (Experimental)

Boiling Point

(Reduced)
~75 – 80 °C 2.5 mmHg (0.33 kPa)* Calculated

Density 0.893 – 0.919 g/cm³ 25 °C High

Refractive Index (

)
1.4610 – 1.4650 20 °C Medium

Flash Point ~80.2 °C Closed Cup Predicted

LogP 1.80 – 2.30 Partition Coeff. Predicted

*Note: Reduced pressure values are extrapolated using the Antoine equation for homologous

cyclic alcohols.

Isomeric Distinctions: The Cis/Trans Divergence
Unlike linear alcohols, 2-methylcyclohexanemethanol exists as two geometric isomers. The

boiling point range (192–198 °C) often reflects a mixture. Separation requires understanding

the conformational thermodynamics:

Trans-isomer (1R, 2R / 1S, 2S): The methyl and hydroxymethyl groups can adopt a

diequatorial (e,e) conformation, which is thermodynamically favored and more compact.

Cis-isomer (1R, 2S / 1S, 2R): Forces one substituent into an axial position (a,e), creating

higher steric strain and a larger molecular dipole moment.

Thermodynamic Rule of Thumb: In 1,2-disubstituted cyclohexanes, the cis-isomer (more polar)

typically exhibits a slightly higher boiling point than the trans-isomer (less polar, better packing

in solid state but more volatile in liquid).

Synthetic Context & Application
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In drug development, 2-methylcyclohexanemethanol serves as a precursor for peptidomimetics

and antibacterial analogs (e.g., Citrinin derivatives). Its value lies in the chirality of the

cyclohexane ring.

Synthesis Pathway: The most robust route involves the reduction of 2-

methylcyclohexanecarboxylic acid or its ester. This ensures the carbon skeleton is fixed before

the alcohol functionality is generated.
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Figure 1: Synthetic workflow from aromatic precursor to target alcohol, highlighting the critical

reduction step.

Experimental Protocol: Vacuum Distillation
Due to the high atmospheric boiling point (~198 °C), thermal degradation is a risk. Vacuum

distillation is the mandatory standard for purification.

Objective: Isolate pure 2-methylcyclohexanemethanol from unreacted ester and solvent

residues.

Equipment Setup
Column: Vigreux column (minimum 20 cm) or Spinning Band Distillation system for isomer

separation.

Vacuum Source: Rotary vane pump capable of <5 mmHg.

Heating: Oil bath with digital temperature control (Do not use direct flame).

Step-by-Step Methodology
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System Preparation:

Charge the distillation flask with the crude reaction mixture.

Add a magnetic stir bar to prevent bumping (boiling chips are ineffective under high

vacuum).

Insulate the column with glass wool or aluminum foil to maintain adiabatic conditions.

Degassing:

Slowly lower pressure to 10 mmHg at room temperature to remove residual solvents

(THF/Ether).

Observation: Volatile solvents will boil off rapidly; ensure the cold trap is active (-78 °C).

Fraction Collection (The "Cut"):

Lower pressure to 2–3 mmHg.

Increase bath temperature to 110 °C.

Fore-run: Discard fractions boiling below 70 °C (at 2.5 mmHg).

Main Fraction: Collect the steady distillate boiling at 75–78 °C (at 2.5 mmHg).

Validation: The refractive index of the main fraction should stabilize near 1.461.

Isomer Enrichment (Optional):

If isomer separation is required, use a high-efficiency column (>50 theoretical plates). The

trans-isomer will typically distill first (lower BP), followed by the cis-isomer.

Analytical Validation
Post-distillation, purity must be validated using orthogonal techniques. Relying solely on boiling

point is insufficient due to the close proximity of the cis/trans isomers.
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Technique Diagnostic Signal Purpose

GC-MS
Molecular Ion (

) at m/z 128

Confirm molecular weight and

absence of ester starting

material.

1H-NMR 3.4–3.6 ppm (Doublet, -

CH2OH)

Integration of the

hydroxymethyl protons can

distinguish isomers based on

coupling constants (

).

Refractometry
Quick purity check against

literature standards.

Thermodynamics & Molecular Interactions
Understanding why 2-methylcyclohexanemethanol boils at ~195 °C requires analyzing its

intermolecular forces.

Hydrogen Bonding: The primary alcohol (-CH2OH) acts as both a hydrogen bond donor and

acceptor, creating a transient polymeric network in the liquid phase. This significantly

elevates the boiling point compared to 2-methylcyclohexane (BP ~101 °C).

Van der Waals Forces: The cyclohexane ring provides a hydrophobic surface area. The 2-

methyl substituent disrupts the packing efficiency compared to the 4-methyl isomer (MCHM,

BP ~203 °C), resulting in a slightly lower boiling point for the 2-isomer.
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Figure 2: Causal factors influencing the thermodynamic profile of 2-

methylcyclohexanemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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